Cas no 25677-88-7 (Pentanedioic acid,2,2-dimethyl-, 1,5-bis(2-oxiranylmethyl) ester)

• Product Name: Pentanedioic acid,2,2-dimethyl-, 1,5-bis(2-oxiranylmethyl) ester
• CAS No: 25677-88-7
• MF: C₁₃H₂₀O₆
• MW: 272.294304847717
• CID: 255575
• PubChem ID: 117271
• Update Time: 2025-04-19

Pentanedioic acid,2,2-dimethyl-, 1,5-bis(2-oxiranylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2,2-dimethyl-, 1,5-bis(2-oxiranylmethyl) ester
• bis(oxiran-2-ylmethyl) 2,2-dimethylpentanedioate
• Bis(2,3-epoxypropyl) 2,2-dimethylglutarate
• EINECS 247-180-9
• NS00048244
• 25677-88-7
• SCHEMBL1700384
• Bis[(oxiran-2-yl)methyl] 2,2-dimethylpentanedioate
• DTXSID80948557

• Inchi： 1S/C13H20O6/c1-13(2,12(15)19-8-10-6-17-10)4-3-11(14)18-7-9-5-16-9/h9-10H,3-8H2,1-2H3
• InChI Key： XFIRMLBRMBPHRH-UHFFFAOYSA-N
• SMILES： O1CC1COC(C(C)(C)CCC(=O)OCC1CO1)=O

Computed Properties

• Exact Mass: 272.126
• Monoisotopic Mass: 272.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 77.66